Cas no 122121-89-5 (Phosphoric triamide,pentaethyl(hydroxymethyl)- (9CI))

Phosphoric triamide,pentaethyl(hydroxymethyl)- (9CI) Properties

Names and Identifiers

• Phosphoric triamide,pentaethyl(hydroxymethyl)- (9CI)
• [bis(diethylamino)phosphoryl-ethylamino]methanol
• [bis(diethylamino)phosphoryl-ethyl-amino]methanol
• AC1L3VQA
• CTK8G6959
• N,N,N',N',N''-Pentaethyl-N''-(hydroxymethyl)phosphoric triamide
• Phosphoric triamide, N,N,N',N',N''-pentaethyl-N''-(hydroxymethyl)-
• 122121-89-5
• DTXSID80153523
• +Expand

• InChIKey： TVFUJBHYDXVSTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H28N3O2P/c1-6-12(7-2)17(16,13(8-3)9-4)14(10-5)11-15/h15H,6-11H2,1-5H3
• SMILES： CCN(P(N(CO)CC)(=O)N(CC)CC)CC

Computed Properties

• Exact Mass: 297.18200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 265.192
• Heavy Atom Count: 17
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 47Ų

Experimental Properties

• LogP: 0.68820
• PSA: 97.29000
• Refractive Index: 1.484
• Boiling Point: 362.4°Cat760mmHg
• Flash Point: 173°C
• Density: 1.046